Cas no 400076-07-5 ((4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone)

• Product Name: (4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone
• CAS No: 400076-07-5
• CID: 4650730
• Update Time: 2025-10-29

(4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone

Introduction to (4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone (CAS No. 400076-07-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, has garnered attention in recent years for its role in synthetic chemistry and as a precursor in the development of novel bioactive molecules.

The molecular structure of (4-Fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone consists of a benzofuran core substituted with a fluorophenyl group and a methyl-nitrobenzene moiety. This combination of functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex heterocyclic systems. The presence of the fluorine atom, known for its ability to modulate metabolic stability and binding affinity, adds to the compound's appeal in drug discovery.

In recent years, there has been a surge in research focusing on the development of fluorinated aromatic compounds due to their enhanced pharmacological properties. Studies have shown that fluorine substitution can lead to improved bioavailability, reduced metabolic clearance, and increased binding affinity to biological targets. The (4-Fluorophenyl) group in (4-fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone is a prime example of how fluorine can be leveraged to enhance the efficacy of pharmaceutical candidates.

The nitro group at the 5-position of the benzofuran ring further contributes to the compound's reactivity and functionality. Nitro compounds are well-documented for their role as key intermediates in organic synthesis, often used in constructing complex molecular architectures through nucleophilic substitution reactions. Additionally, nitro groups can serve as probes in biochemical studies, providing insights into enzyme mechanisms and substrate recognition.

One of the most compelling aspects of (4-fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone is its potential application in the synthesis of biologically active molecules. Researchers have been exploring its use as a building block for developing new therapeutic agents targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties, making them promising candidates for further investigation.

The synthesis of (4-fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of the benzofuran core through cyclization reactions, followed by functionalization with the appropriate substituents. The introduction of the (4-fluorophenyl) group is often achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are well-established methods for constructing carbon-carbon bonds under mild conditions.

The incorporation of the 3-methyl-5-nitro group requires careful consideration due to the electron-withdrawing nature of the nitro group. This can influence reaction outcomes and necessitates optimization strategies to achieve high yields and selectivity. Advances in catalytic systems and reaction conditions have made it possible to perform these transformations more efficiently, thereby facilitating access to complex molecular structures like (4-fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone.

In conclusion, (4-fluorophenyl)(3-methyl-5-nitro-1-benzofuran-2-yl)methanone represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical innovation in the coming years.